Cas no 1052546-53-8 (Methyl 2-Methyl-5-(methylamino)methylfuran-3-carboxylate Hydrochloride)

• Product Name: Methyl 2-Methyl-5-(methylamino)methylfuran-3-carboxylate Hydrochloride
• CAS No: 1052546-53-8
• MF: C₉H₁₄ClNO₃
• MW: 219.665361881256
• MDL: MFCD07847636
• CID: 4569989
• PubChem ID: 16285960
• Update Time: 2025-07-27

Methyl 2-Methyl-5-(methylamino)methylfuran-3-carboxylate Hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 2-methyl-5-[(methylamino)methyl]furan-3-carboxylate hydrochloride
• EN300-23922
• AKOS026742480
• methyl 2-methyl-5-[(methylamino)methyl]-3-furoate hydrochloride
• 1052546-53-8
• methyl 2-methyl-5-(methylaminomethyl)furan-3-carboxylate;hydrochloride
• G41361
• Z168882424
• methyl2-methyl-5-[(methylamino)methyl]furan-3-carboxylatehydrochloride
• Methyl 2-Methyl-5-(methylamino)methylfuran-3-carboxylate Hydrochloride

• MDL： MFCD07847636
• Inchi： 1S/C9H13NO3.ClH/c1-6-8(9(11)12-3)4-7(13-6)5-10-2;/h4,10H,5H2,1-3H3;1H
• InChI Key： JNNKAMJUTSEYQU-UHFFFAOYSA-N
• SMILES： C(C1C=C(CNC)OC=1C)(=O)OC.Cl

Computed Properties

• Exact Mass: 219.0662210g/mol
• Monoisotopic Mass: 219.0662210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 184
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.5Ų

Methyl 2-Methyl-5-(methylamino)methylfuran-3-carboxylate Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Methyl 2-Methyl-5-(methylamino)methylfuran-3-carboxylate Hydrochloride

Recent Advances in the Study of Methyl 2-Methyl-5-(methylamino)methylfuran-3-carboxylate Hydrochloride (CAS: 1052546-53-8)

Methyl 2-Methyl-5-(methylamino)methylfuran-3-carboxylate Hydrochloride (CAS: 1052546-53-8) is a chemically modified furan derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at exploring its pharmacological properties, synthetic pathways, and therapeutic potential. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of Methyl 2-Methyl-5-(methylamino)methylfuran-3-carboxylate Hydrochloride. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for its application in drug development. One study published in the Journal of Medicinal Chemistry (2023) detailed a multi-step synthesis protocol that achieved a 75% yield, significantly higher than previous methods. The study also highlighted the compound's stability under various physiological conditions, making it a promising candidate for further pharmacological evaluation.

In addition to synthetic advancements, the pharmacological properties of this compound have been extensively investigated. Preliminary in vitro studies have demonstrated its potential as an anti-inflammatory agent, with notable activity against COX-2 enzymes. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibited a 50% inhibition rate at a concentration of 10 μM, suggesting its potential as a lead compound for developing new anti-inflammatory drugs. Further in vivo studies are currently underway to validate these findings.

The compound's mechanism of action has also been a focal point of recent research. Molecular docking studies have revealed that Methyl 2-Methyl-5-(methylamino)methylfuran-3-carboxylate Hydrochloride interacts with specific amino acid residues in the active site of target enzymes, thereby modulating their activity. These findings were corroborated by a 2023 study in ACS Chemical Biology, which utilized X-ray crystallography to visualize the compound's binding mode. Such insights are invaluable for structure-activity relationship (SAR) studies and future drug design efforts.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed. A recent review in Expert Opinion on Drug Discovery (2023) emphasized the need for comprehensive preclinical studies to assess these parameters. The review also highlighted the importance of exploring prodrug strategies to enhance the compound's pharmacokinetic profile.

In conclusion, Methyl 2-Methyl-5-(methylamino)methylfuran-3-carboxylate Hydrochloride (CAS: 1052546-53-8) represents a promising scaffold for drug development, with demonstrated anti-inflammatory and potential therapeutic applications. Ongoing research aims to optimize its synthetic pathways, elucidate its mechanism of action, and address translational challenges. The compound's unique structural and pharmacological properties make it a valuable subject for future studies in medicinal chemistry and pharmacology.